![molecular formula C13H17N3O3S B2413917 N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-3-methylbut-2-enamide CAS No. 2034337-86-3](/img/structure/B2413917.png)
N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-3-methylbut-2-enamide
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Overview
Description
N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-3-methylbut-2-enamide is a useful research compound. Its molecular formula is C13H17N3O3S and its molecular weight is 295.36. The purity is usually 95%.
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Scientific Research Applications
Toxicological Evaluation
- A study by Arthur et al. (2015) evaluated two flavors structurally related to this compound. They found minimal oxidative metabolism in vitro, no genotoxic concerns, and a lack of mutagenic or clastogenic properties in both in vitro and in vivo studies.
Charge-Transfer Chromophores
- Research by Chen et al. (2011) involved peripheral donor-substituted compounds similar to this one. They found that these compounds exhibit efficient intramolecular charge-transfer interactions and a multistep reduction wave in cyclic voltammetry.
Synthesis Methods
- Kobayashi et al. (2010) developed a method for preparing related compounds, providing insights into the synthesis processes involving similar chemical structures.
Anticancer Properties
- A study by Tiwari et al. (2017) on thiadiazole scaffold and benzamide groups, which are related to this compound, showed promising anticancer activity in vitro.
Antimicrobial Properties
- Research by Bhatt et al. (2013) on N-alkyl-2-(3,5-dimethyl-1,1-dioxido-2H-1,2,6-thiadiazin-4-yl)benzamides indicated significant antibacterial activity, particularly against Gram-positive bacteria.
Novel Compound Synthesis
- Levai et al. (2002) synthesized novel tetrahydrobenzofuran derivatives, providing insights into the creation of new compounds with structural similarities.
Mechanism of Action
Target of Action
Similar compounds have been shown to behave as n-type dopants for n-channel organic thin film transistors (otfts) .
Mode of Action
It’s known that n-type dopants donate electrons to the conduction band of semiconductors, increasing the number of free charge carriers and thus enhancing conductivity .
Biochemical Pathways
The compound’s role as a dopant suggests it may influence electron transport pathways in semiconductors .
Result of Action
The result of the compound’s action is an increase in the conductivity of the semiconductor material it is doping . This can enhance the performance of devices such as Organic Thin Film Transistors (OTFTs) .
properties
IUPAC Name |
N-(1,3-dimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-5-yl)-3-methylbut-2-enamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O3S/c1-9(2)7-13(17)14-10-5-6-11-12(8-10)16(4)20(18,19)15(11)3/h5-8H,1-4H3,(H,14,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPGMPGFVFVTSSM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)NC1=CC2=C(C=C1)N(S(=O)(=O)N2C)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.36 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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